molecular formula C8H10BrN B8703966 3-(Bromomethyl)-5-ethylpyridine

3-(Bromomethyl)-5-ethylpyridine

Cat. No.: B8703966
M. Wt: 200.08 g/mol
InChI Key: XKFHZDPSVYEWJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Bromomethyl)-5-ethylpyridine is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10BrN

Molecular Weight

200.08 g/mol

IUPAC Name

3-(bromomethyl)-5-ethylpyridine

InChI

InChI=1S/C8H10BrN/c1-2-7-3-8(4-9)6-10-5-7/h3,5-6H,2,4H2,1H3

InChI Key

XKFHZDPSVYEWJS-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=CN=C1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-ethylpyridin-3-yl)methanol (3.31 g, 24.12 mmol) in anhydrous chloroform (50 mL) at 0° C. was added tribromophosphane (7.18 g, 2.49 mL, 26.54 mmol) dropwise. The reaction mixture was allowed to stir overnight at room temperature. The solvent was evaporated to provide crude 3-(bromomethyl)-5-ethylpyridine (4.82 g, 100% yield), which was used in the next step without any further purification.
Quantity
3.31 g
Type
reactant
Reaction Step One
Quantity
2.49 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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